2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• Molecular Formula: C10H13N3O4
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 2,4-dioxo-1-piperidin-4-ylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H13N3O4/c14-8-7(9(15)16)5-13(10(17)12-8)6-1-3-11-4-2-6/h5-6,11H,1-4H2,(H,15,16)(H,12,14,17)
• InChI Key: MCQVKUDIOGAVQF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C=C(C(=O)NC2=O)C(=O)O

Description

2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by a partially saturated pyrimidine ring (1,2,3,4-tetrahydropyrimidine) with two ketone groups at positions 2 and 4, a piperidin-4-yl substituent at position 1, and a carboxylic acid group at position 5. The piperidine moiety enhances solubility and may influence pharmacokinetics, while the carboxylic acid group contributes to hydrogen bonding and salt formation, improving bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of a piperidine derivative with a suitable diketone, followed by cyclization and oxidation steps. The reaction conditions often require the use of strong acids or bases, elevated temperatures, and specific catalysts to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and scale-up processes. The use of automated systems and advanced purification techniques, such as chromatography and crystallization, ensures the consistent quality and high throughput of the final product.

Chemical Reactions Analysis

Types of Reactions

2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.

Scientific Research Applications

2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid has been explored for various scientific research applications:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It has shown potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its use as a therapeutic agent for various diseases, including infectious diseases and cancer.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease progression, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared to structurally related pyrimidine and quinazoline derivatives (Table 1). Key differences lie in substituents, saturation, and functional groups, which dictate physicochemical properties and biological interactions.

Table 1: Structural Comparison with Similar Compounds

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Features
2,4-Dioxo-1-(piperidin-4-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (Target)	Tetrahydropyrimidine	Piperidin-4-yl (position 1), carboxylic acid (position 5)	~280*	Enhanced solubility due to carboxylic acid; piperidine improves CNS targeting
6-Amino-2,4-dioxo-1-(pyridin-3-ylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde	Tetrahydropyrimidine	Pyridin-3-ylmethyl (position 1), aldehyde (position 5)	246.23	Aldehyde group enables Schiff base formation; antiviral activity explored
3-(4-Fluorophenyl)-2,4-dioxo-1-(propan-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid	Tetrahydropyrimidine	4-Fluorophenyl (position 3), isopropyl (position 1), carboxylic acid (position 5)	292.27	Fluorine enhances lipophilicity; potential antibacterial applications
Quinazoline derivatives	Bicyclic quinazoline	Fused benzene and pyrimidine rings	Varies	Broad-spectrum biological activity (e.g., kinase inhibition)
Ethyl 2-oxo/thio-4-aryl-6-(arylsulfonylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylates	Tetrahydropyrimidine	Aryl sulfonylmethyl (position 6), ester (position 5)	Varies	Ester groups improve membrane permeability; synthesized via Biginelli reaction

*Estimated based on structural analogs.

Physicochemical and Pharmacokinetic Properties

• Solubility : The carboxylic acid group in the target compound enhances water solubility compared to ester derivatives (e.g., ethyl carboxylates) .
• Lipophilicity : The piperidin-4-yl group balances hydrophilicity, whereas fluorophenyl or isopropyl substituents (e.g., in ) increase logP values .
• Synthetic Routes : The target compound may be synthesized via modified Biginelli reactions or hydrolysis of ester precursors, similar to methods described for related tetrahydropyrimidines .

Unique Advantages of the Target Compound

The combination of a piperidin-4-yl group and carboxylic acid distinguishes this compound from analogs:

Enhanced Solubility and Bioavailability : The carboxylic acid facilitates salt formation, improving dissolution in physiological media .

Piperidine-Driven Targeting : Piperidine derivatives are common in CNS drugs due to their ability to cross the blood-brain barrier .

Structural Flexibility : The partially saturated pyrimidine ring allows conformational adaptability, enhancing receptor binding compared to rigid bicyclic quinazolines .